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For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisobutyl ether (DIBE), a colorless liquid with a characteristic ethereal odor, serves various
roles in industrial and laboratory settings, including as a solvent and an extraction agent. While
useful, it presents a range of significant hazards that necessitate a thorough understanding for
safe handling and use. This technical guide provides an in-depth overview of the key hazards
associated with Diisobutyl ether, focusing on its physicochemical properties, severe
flammability, potential for explosive peroxide formation, and toxicological profile. It is intended
to equip researchers, scientists, and drug development professionals with the critical safety
information required to mitigate risks in a laboratory or manufacturing environment. All
guantitative data is presented in clear tabular formats, and key processes are visualized using
diagrams to ensure clarity and accessibility.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of Diisobutyl ether is
foundational to assessing its hazards. These properties influence its behavior in various
experimental and storage conditions.
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Property Value Reference(s)
Chemical Formula CsH1s0 [1112][3]

Molar Mass 130.23 g/mol [1112][31[4]
Appearance Colorless, clear liquid [1]

Density 0.75-0.761 g/cm3 [11[4115]
Boiling Point 122 - 123 °C [1][4][5][6]
Melting Point -100 °C [1]

Vapor Pressure

16.2 mmHg at 25°C

[1]

Vapor Density

4.5 (Air = 1.0)

[7]

Water Solubility

137.9 mg/L at 25°C (sparingly

soluble)

[1]14]

log P (Octanol/Water Partition

Coefficient)

2.64

[5]

Flammability and Explosion Hazards

Diisobutyl ether is a highly flammable liquid and represents a significant fire and explosion

risk, particularly in a laboratory setting. Its high volatility and low flash point mean that

flammable vapor-air mixtures can form readily at ambient temperatures.

Flammability Parameter Value Reference(s)
Flash Point 8 °C (Closed Cup) [1]
Autoignition Temperature 194 °C [8]

Flammable (Explosive) Limits Lower (LEL): 1.5% Upper E1[9]

in Air (UEL): 7.6%

Hazard Class Flammable Liquid (Category 3)  [7][10][11]

Key Considerations:
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e Vapor Hazard: The vapor is heavier than air and can travel considerable distances to an
ignition source, leading to flashback.[9]

« Ignition Sources: All potential ignition sources—including open flames, hot surfaces, sparks
from electrical equipment, and static discharge—must be rigorously excluded from areas
where DIBE is handled or stored.[11]

o Explosive Mixtures: Vapors can form explosive mixtures with air.[7][12] This is a critical
concern in enclosed or poorly ventilated spaces.

» Fire Extinguishing: For small fires, dry chemical powder or carbon dioxide is recommended.
For larger fires, alcohol-resistant foam, water spray, or fog should be used. Water jets may
be ineffective for extinguishing but can be used to cool containers to prevent pressure
buildup and explosion.[9]

The Critical Hazard of Peroxide Formation

A paramount and often insidious hazard associated with ethers, including Diisobutyl ether, is
the formation of unstable and potentially explosive peroxides upon exposure to air and light.
[13][14][15] This process, known as autoxidation, can occur during storage and is accelerated
by the presence of light and heat.[16]

The hydroperoxides formed are less volatile than the ether itself. If the ether is distilled or
evaporated, these peroxides can become dangerously concentrated in the residue, creating a
severe risk of violent explosion upon being subjected to heat, shock, or friction.[14][17][18]
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Inhalation Skin Contact Eye Contact Ingestion

Vapor Inhaled Liquid on Skin Swallowed

Immediately remove
contaminated clothing

Rinse cautiously with water

Move to Fresh Air 5
for several minutes

Do NOT induce vomiting

If breathing is difficult,
administer oxygen

If not breathing,
give artificial respiration

Wash skin with soap
and plenty of water

Remove contact lenses,
if present and easy to do

If eye irritation persists,

B Rinse mouth with water
get medical advice

Seek Immediate
Medical Attention

If irritation persists,
seek medical attention

Seek Immediate
Medical Attention
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Receive Chemical

Label with
Date Received & Opened

i

Store in Airtight,
Opaque Container
(Away from Heat/Light)

Plan Experiment

Don PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

.

Test for Peroxides

Use in Well-Ventilated Area
(e.g., Fume Hood) >= 20 ppm or Crystals Present
- Ground Equipment (Contact EHS)
- Avoid Ignition Sources

Dispose of Waste
(in approved flammable
waste container)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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